molecular formula C15H10O3S B8495756 7-Methyl-9-oxothioxanthene-3-carboxylic acid CAS No. 51763-07-6

7-Methyl-9-oxothioxanthene-3-carboxylic acid

Cat. No. B8495756
CAS RN: 51763-07-6
M. Wt: 270.3 g/mol
InChI Key: IHTHWBOGGPTYNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Methyl-9-oxothioxanthene-3-carboxylic acid is a useful research compound. Its molecular formula is C15H10O3S and its molecular weight is 270.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Methyl-9-oxothioxanthene-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Methyl-9-oxothioxanthene-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

51763-07-6

Product Name

7-Methyl-9-oxothioxanthene-3-carboxylic acid

Molecular Formula

C15H10O3S

Molecular Weight

270.3 g/mol

IUPAC Name

7-methyl-9-oxothioxanthene-3-carboxylic acid

InChI

InChI=1S/C15H10O3S/c1-8-2-5-12-11(6-8)14(16)10-4-3-9(15(17)18)7-13(10)19-12/h2-7H,1H3,(H,17,18)

InChI Key

IHTHWBOGGPTYNH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)SC3=C(C2=O)C=CC(=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

N-(3-aminopropyl)methacrylamide hydrochloride (APMA), 4.53 g (25.4 mmol), prepared as described in U.S. Pat. No. 5,858,653, Example 2, was suspended in 100 ml of anhydrous chloroform in a 250 ml round bottom flask equipped with a drying tube. 7-methyl-9-oxothioxanthene-3-carboxylic acid (MTA) was prepared as described in U.S. Pat. No. 4,506,083, Example D. MTA-chloride (MTA-Cl) was made as described in U.S. Pat. No. 6,007,833, Example 1. After cooling the slurry in an ice bath, MTA-Cl, 7.69 g (26.6 mmol), was added as a solid with stirring. A solution of 7.42 ml (53.2 mmol) of triethylamine (TEA) in 20 ml of chloroform was then added over a 1.5 hour time period, followed by a slow warming to room temperature. The mixture was allowed to stir 16 hours at room temperature under a drying tube. After this time, the reaction was washed with 0.1 N HCl and the solvent was removed under vacuum after adding a small amount of phenothiazine as an inhibitor. The resulting product was recrystallized from tetrahydrofuran (THF)/toluene (3/1) and gave 8.87 g (88.7% yield) of product after air drying. The structure of Compound 1 was confirmed by NMR analysis.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
MTA chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
7.42 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four
Yield
88.7%

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods III

Procedure details

A methacrylamide-oxothioxanthene monomer (N-[3-(7-Methyl-9-oxothioxanthene-3-carboxamido)propyl]methacrylamide (MTA-APMA)) was first prepared. N-(3-aminopropyl)methacrylamide hydrochloride (APMA), 4.53 g (25.4 mmol), prepared as described in U.S. Pat. No. 5,858,653, Example 2, was suspended in 100 mL of anhydrous chloroform in a 250 mL round bottom flask equipped with a drying tube. 7-methyl-9-oxothioxanthene-3-carboxylic acid (MTA) was prepared as described in U.S. Pat. No. 4,506,083, Example D. MTA-chloride (MTA-Cl) was made as described in U.S. Pat. No. 6,007,833, Example 1. After cooling the slurry in an ice bath, MTA-Cl (7.69 g; 26.6 mmol) was added as a solid with stirring to the APMA-chloroform suspension. A solution of 7.42 mL (53.2 mmol) of TEA in 20 mL of chloroform was then added over a 1.5 hour time period, followed by a slow warming to room temperature. The mixture was allowed to stir 16 hours at room temperature under a drying tube. After this time, the reaction was washed with 0.1 N HCl and the solvent was removed under vacuum after adding a small amount of phenothiazine as an inhibitor. The resulting product was recrystallized from tetrahydrofuran (THF)/toluene (3/1) and gave 8.87 g (88.7% yield) of product after air drying. The structure of MTA-APMA was confirmed by NMR analysis.
Name
methacrylamide oxothioxanthene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
MTA chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
APMA chloroform
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
TEA
Quantity
7.42 mL
Type
reactant
Reaction Step Five
Quantity
20 mL
Type
solvent
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six
Yield
88.7%

Synthesis routes and methods IV

Procedure details

The 2-(p-tolylthio)benzene-1,4-dicarboxylic acid is transferred slowly to a flask, containing 100 ml of chlorosulfonic acid. The temperature is maintained between the 5 and 10° C. with an ice-bath. At the end of the addition, the solution is left to rest for maturation and after 1 hour is poured in water and ice. The precipitate is filtered, washed with water and dried in a vacuum oven obtaining 19.69 g (yield: 96.7%) of 7-methyl-9-oxo-thioxanthene-3-carboxylic acid as a yellow solid. Melting point>250° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.